BENGHE Foundational & Exploratory

Check Availability & Pricing

Cerium(lll) nitrate hexahydrate chemical
properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cerium(lll) nitrate hexahydrate

Cat. No.: B077679

An In-depth Technical Guide to Cerium(lll) Nitrate Hexahydrate: Chemical Properties and
Structure

Introduction

Cerium(lll) nitrate hexahydrate (Ce(NOs)s-6H20) is a widely utilized inorganic compound,
serving as a primary precursor for the synthesis of various cerium-based materials, particularly
cerium oxide (ceria) nanoparticles.[1] Its high solubility in water and various organic solvents,
coupled with a relatively low decomposition temperature, makes it an ideal candidate for
applications in catalysis, materials science, and biomedicine.[1][2] This technical guide
provides a comprehensive overview of the chemical properties and structural characteristics of
cerium(lll) nitrate hexahydrate, tailored for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

Cerium(lll) nitrate hexahydrate is a colorless to light-red crystalline solid that is both
hygroscopic and air-sensitive.[3] It is highly soluble in water, alcohol, and acetone.[2][3] The
agueous solution of cerium(lll) nitrate hexahydrate is acidic.[3] Due to its oxidizing nature, it
is incompatible with strong reducing agents, strong acids, strong bases, cyanides, and
combustible materials.[3][4]
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Property Value References
Molecular Formula Ce(NOs3)3-6H20 [5]
CAS Number 10294-41-4 [4][6]
Molecular Weight 434.22 g/mol [11[7]
Colorless or light red
Appearance crystalline powder or
agglomerating crystals.[3][5]
Melting Point 57 °C[2] - 96 °CJ[3]
Begins to decompose at 190
°C, with complete
decomposition to cerium oxide
Decomposition Temperature by 390-400 °C.[2] Another
source indicates
decomposition starts above
200 °C.[6][8]
N Highly soluble in water,
Solubility
alcohol, and acetone.[3][9]
Crystal System Triclinic (pinacoidal) [6][10][8]

Structural Characteristics

The crystal structure of cerium(lll) nitrate hexahydrate has been identified as pinacoidal

triclinic.[6][10] In its hydrated form, the cerium ion is coordinated by water molecules and nitrate

groups. The exact coordination environment can be complex, but the presence of the

diaquapentanitratocerate(lll) anion, [Ce(NO3)s(H20)2]?~, has been observed in several related

salts, indicating a high coordination number for the cerium(lil) ion.[6][10]

Experimental Protocols
Synthesis of Cerium Oxide (CeOz2) Nanoparticles via Co-

Precipitation

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.beyondchem.com/productinfo/420922.html
https://www.fishersci.com/store/msds?partNumber=AC218695000&productDescription=CERIUM+III+NITRATE+HEXA+500GR&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Cerium_nitrates
https://prochemonline.com/product/ceriumiiinitrate-1421/
https://www.spectrumchemical.com/media/sds/C1060_MSDS.pdf
https://www.chembk.com/en/chem/Cerium%20(III)%20nitrate%20hexahydrate
https://www.beyondchem.com/productinfo/420922.html
https://www.sigmaaldrich.com/US/en/product/aldrich/202991
https://www.chembk.com/en/chem/Cerium%20(III)%20nitrate%20hexahydrate
https://www.sigmaaldrich.com/US/en/product/aldrich/202991
https://en.wikipedia.org/wiki/Cerium_nitrates
https://www.chemkits.eu/salts/122-ceriumiii-nitrate-hexahydrate-10294-41-4.html
https://www.chembk.com/en/chem/Cerium%20(III)%20nitrate%20hexahydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5173561.htm
https://en.wikipedia.org/wiki/Cerium_nitrates
https://encyclopedia.pub/entry/27637
https://www.chemkits.eu/salts/122-ceriumiii-nitrate-hexahydrate-10294-41-4.html
https://www.benchchem.com/product/b077679?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cerium_nitrates
https://encyclopedia.pub/entry/27637
https://en.wikipedia.org/wiki/Cerium_nitrates
https://encyclopedia.pub/entry/27637
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Cerium(lll) nitrate hexahydrate is a common precursor for the synthesis of cerium oxide

nanoparticles due to its high solubility and ease of conversion to the oxide form. The co-

precipitation method is a straightforward and cost-effective approach.[11][12]

Materials:

Cerium(lll) nitrate hexahydrate (Ce(NOs)3:6H20)

Sodium hydroxide (NaOH) or potassium carbonate (K2COs)[11][12][13]

Deionized water

Ethanol (for washing)

Procedure:

Precursor Solution Preparation: Prepare a 0.1 M aqueous solution of cerium(lll) nitrate
hexahydrate by dissolving the appropriate amount in deionized water with constant stirring
to ensure a homogeneous solution.[13]

Precipitating Agent Preparation: Prepare a 0.3 M aqueous solution of sodium hydroxide.[13]

Precipitation: While vigorously stirring the cerium nitrate solution, add the sodium hydroxide
solution dropwise. A precipitate will form as the Ce3* ions react with the hydroxide ions.[13]
The reaction leads to the formation of cerium hydroxide, which upon further processing,
converts to cerium oxide.

Washing: The resulting precipitate is separated from the solution via centrifugation. The
collected solid is then washed multiple times with deionized water and once with ethanol to
remove any unreacted precursors and byproducts.[12]

Drying and Calcination: The washed precipitate is dried in an oven at a temperature of
around 60-80 °C to remove the solvent.[12][14] Subsequently, the dried powder is calcined
at a higher temperature (e.g., 500-600 °C) for several hours to induce the formation of
crystalline cerium oxide nanoparticles.[11][14]

Visualizations
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Workflow for CeO2 Nanoparticle Synthesis

Workflow for the Synthesis of Cerium Oxide Nanoparticles
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Caption: Synthesis of CeO2 nanoparticles via co-precipitation.

Applications in Research and Drug Development

Cerium(lll) nitrate hexahydrate's utility extends significantly into the biomedical and
pharmaceutical fields. It is a key component, along with silver sulfadiazine, in topical creams for
treating severe burns.[6][10][8] The cerium ions are believed to help prevent post-burn sepsis.
[15]

Furthermore, the cerium oxide nanoparticles synthesized from this precursor have garnered
substantial interest. These nanoparticles exhibit unique redox properties, cycling between Ce3+
and Ce** states, which imparts them with antioxidant capabilities.[13] This has led to their
investigation for treating conditions associated with oxidative stress, such as cardiac and
neurodegenerative diseases.[16][17] The antimicrobial properties of ceria nanoparticles are
also being explored for wound healing applications.[1][16]

Safety and Handling

Cerium(lll) nitrate hexahydrate is classified as an oxidizing solid and can intensify fires;
contact with combustible materials may cause ignition.[4][18][19] It is also known to cause
serious eye damage and skin irritation.[4][18][19] Appropriate personal protective equipment,
including safety glasses and gloves, should be worn when handling this chemical.[4] It should
be stored in a cool, dry place away from combustible materials in a tightly closed container.[18]
[20] The compound is very toxic to aguatic organisms and may cause long-term adverse
effects in the aquatic environment.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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